Cas no 828258-01-1 (2,5-Piperazinedione, 3-mercapto-1,4-bis(phenylmethyl)-)

• Product name: 2,5-Piperazinedione, 3-mercapto-1,4-bis(phenylmethyl)-
• CAS No: 828258-01-1
• MF: C₁₈H₁₈N₂O₂S
• MW: 326.412723064423
• CID: 681970
• PubChem ID: 11381811

2,5-Piperazinedione, 3-mercapto-1,4-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione, 3-mercapto-1,4-bis(phenylmethyl)-
• 1,4-dibenzyl-3-sulfanylpiperazine-2,5-dione
• DTXSID60464200
• 828258-01-1

• Inchi： InChI=1S/C18H18N2O2S/c21-16-13-19(11-14-7-3-1-4-8-14)17(22)18(23)20(16)12-15-9-5-2-6-10-15/h1-10,18,23H,11-13H2
• InChI Key： IYPPYADTSFIFTC-UHFFFAOYSA-N
• SMILES： C1C(=O)N(C(C(=O)N1CC2=CC=CC=C2)S)CC3=CC=CC=C3

Computed Properties

• Exact Mass: 326.10889899g/mol
• Monoisotopic Mass: 326.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų
• XLogP3: 2.5